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Compound of Interest

Compound Name: t-Butylferrocene

Cat. No.: B12061254

An In-depth Technical Guide to t-Butylferrocene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butylferrocene (t-
Butylferrocene), an organometallic compound with significant applications in catalysis and
materials science. This document details its chemical and physical properties, provides an
experimental protocol for its synthesis, outlines methods for its characterization, and discusses
its current and potential applications.

Core Properties of t-Butylferrocene

t-Butylferrocene is a derivative of ferrocene where a tert-butyl group is attached to one of the
cyclopentadienyl rings. This substitution influences its steric and electronic properties, making it
a versatile tool in chemical synthesis.
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Property Value References
Chemical Formula Ci4aHi1sFe [1112][3]
Linear Formula (CH3)3CCsHa4FeCsHs [2][3]
Molecular Weight 242.14 g/mol [11[2]

CAS Number 1316-98-9 [2][4]
Appearance Dark orange liquid [41[5]

Boiling Point 96 °C at 1 mmHg [2][4]
Density 1.201 g/mL at 25 °C [2][4]
Refractive Index n20/D 1.579 [2][4]

Synthesis of t-Butylferrocene via Friedel-Crafts
Alkylation

The synthesis of t-Butylferrocene is typically achieved through a Friedel-Crafts alkylation
reaction, where ferrocene is reacted with a tert-butylating agent in the presence of a Lewis acid
catalyst.

Experimental Protocol

Materials:

Ferrocene

tert-Butyl chloride

Anhydrous aluminum chloride (AICI3)

Dichloromethane (anhydrous)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate
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¢ Hexane

e Alumina (for chromatography)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere
(e.g., nitrogen or argon), dissolve ferrocene in anhydrous dichloromethane.

e Cool the solution in an ice bath.
e Slowly add anhydrous aluminum chloride to the stirred solution.

e Add tert-butyl chloride dropwise to the reaction mixture over a period of 30 minutes,
maintaining the temperature at 0-5 °C.

» After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours.
e Quench the reaction by carefully pouring the mixture over crushed ice.

o Separate the organic layer and wash it with a saturated sodium bicarbonate solution,
followed by water.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure to obtain the crude product.

» Purify the crude product by column chromatography on alumina, eluting with hexane to yield
pure t-butylferrocene.

Characterization Data

Characterization of the synthesized t-butylferrocene is crucial to confirm its identity and purity.
The primary methods used are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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While specific experimental spectra for t-butylferrocene are not readily available in public
databases, the expected chemical shifts can be predicted based on the structure and data from
similar ferrocene derivatives.

Predicted Chemical Shift

1H NMR Description
(ppm)

Protons on unsubstituted ) ) )

] ] ~4.1 Singlet, integrating to 5H
cyclopentadienyl ring
Protons on substituted 4,042 Two multiplets, each
cyclopentadienyl ring o integrating to 2H
Protons of the tert-butyl group ~1.3 Singlet, integrating to 9H

Predicted Chemical Shift o
13C NMR Description

(ppm)

Carbon atoms of the
unsubstituted cyclopentadienyl  ~68

ring

Substituted carbon on the

. _ ~104
cyclopentadienyl ring
Unsubstituted carbons on the
substituted cyclopentadienyl ~66, ~67
ring
Quaternary carbon of the tert- a1
butyl group
Methyl carbons of the tert-butyl 30

group

Mass Spectrometry (MS)

Mass spectrometry of t-butylferrocene would be expected to show a molecular ion peak
corresponding to its molecular weight.
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Parameter Expected Value

Molecular lon Peak (M+) m/z 242.0758

m/z 185 ([M - CaHo]*), m/z 121 ([CsHsFe]*), m/z

Major Fragmentation Peaks
57 ([CaHo]*)

Logical Workflow for Synthesis and Application

The following diagram illustrates the general workflow from the synthesis of t-butylferrocene

to its potential applications.
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Workflow for t-Butylferrocene Synthesis and Application.

Applications in Research and Development

t-Butylferrocene is a compound of interest in several areas of chemical research and
development.

o Catalysis: It serves as a catalyst or a precursor to catalyst ligands in a variety of organic
reactions, often improving reaction rates and selectivity.[5][6] Its ferrocene core can
participate in redox processes, making it useful in electrochemical applications.[5]

» Materials Science: The incorporation of t-butylferrocene into polymers can enhance their
thermal stability and impart electrical conductivity.[5] It is also used in the development of
nanocomposites.[5]

o Propellants: It has been utilized as a burning rate modifier in solid propellants for rockets and
other applications.[7]

This guide provides foundational knowledge for the synthesis, characterization, and application
of t-butylferrocene. For specific applications, further optimization of reaction conditions and
detailed analysis will be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of t-Butylferrocene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12061254#molecular-weight-and-formula-of-t-
butylferrocene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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